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Compound of Interest

Compound Name:
5-Benzyl-5,8-

diazaspiro[3.5]nonane

CAS No.: 1269292-94-5

Cat. No.: B2643825

Get Quote

Executive Summary & Structural Context
5-Benzyl-5,8-diazaspiro[3.5]nonane (CAS: 1269292-94-5) represents a class of "spiro-

piperazines" where a cyclobutane ring is fused to a piperazine ring at a single carbon atom.

Unlike its flexible analog 1-benzylpiperazine, this spiro-scaffold introduces significant steric bulk

and conformational locking, which are desirable for improving metabolic stability and receptor

selectivity (e.g., PARP inhibitors, GPCR ligands).

This guide compares the spectral resolution of the spiro-compound against linear alternatives,

highlighting the diagnostic signals required for structural validation.

Structural Connectivity & Numbering
To interpret the NMR correctly, the IUPAC numbering convention for spiro[3.5]nonane is critical:

Ring A (Cyclobutane): Carbons 1, 2, 3.

Spiro Center: Carbon 4 (Quaternary).
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Ring B (Piperazine): Atoms 5, 6, 7, 8, 9.

Position 5: Nitrogen (substituted with Benzyl).[1][2][3]

Position 8: Nitrogen (Secondary amine, unsubstituted).

Position 9: Carbon (Methylene).

Key Asymmetry: The presence of the benzyl group at N5 (proximal to the spiro center)

desymmetrizes the molecule more significantly than if it were at N8, creating distinct chemical

environments for the cyclobutane protons.

Experimental Protocol: Sample Preparation &
Acquisition
To ensure high-resolution data capable of resolving the cyclobutane multiplets, the following

protocol is recommended.

Workflow: Structural Elucidation

Sample Prep
(10-15 mg in 0.6 mL CDCl3)

1H Acquisition
(Min 400 MHz, 16 Scans)

Focus: 1.5 - 3.0 ppm region

13C APT/DEPT
(Min 100 MHz, 256 Scans)
Focus: Quaternary Spiro C

Structural
Validation

Identify
Multiplets

2D Correlation
(HSQC/HMBC)

Verify N5 vs N8 connectivityConfirm
Cq

Click to download full resolution via product page

Figure 1: Recommended workflow for validating spiro-piperazine scaffolds.

Solvent Selection Strategy
Primary: Chloroform-d (

): Recommended for the free base. It minimizes viscosity broadening and allows clear
resolution of the cyclobutane couplings.
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Alternative: DMSO-

: Required if the product is isolated as a hydrochloride salt. Note: In DMSO, the acidic NH
proton at position 8 will appear as a broad singlet (approx. 8.5-9.5 ppm), and water
suppression may be necessary to see the cyclobutane region clearly.

Comparative Interpretation: 1H NMR
The table below contrasts the spiro-compound with 1-Benzylpiperazine to illustrate the "Spiro

Effect."
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Proton
Environment

5-Benzyl-5,8-
diazaspiro[3.5]non
ane (Target)

1-Benzylpiperazine
(Alternative)

Interpretation
Logic

Aromatic (Benzyl)
7.20 – 7.35 ppm

(Multiplet, 5H)

7.20 – 7.35 ppm

(Multiplet, 5H)

Non-Diagnostic. The

aromatic ring is too

distant from the spiro

center to feel the

effect.

Benzylic ~3.50 ppm (Singlet,

2H)

~3.50 ppm (Singlet,

2H)

Appears as a sharp

singlet. If the N5

nitrogen inversion is

slow (rare at RT), this

may broaden.

Piperazine

Distinct Sets:1. C9-

: Singlet/AB q

(isolated)2. C6/C7-

: Multiplets

Averaged:~2.4 – 2.5

ppm (Broad triplets)

Diagnostic. In the

spiro compound, C9 is

isolated between the

spiro center and N8,

often appearing as a

sharp singlet distinct

from the ethylene

bridge (C6-C7).

Cyclobutane Ring
1.70 – 2.20 ppm

(Complex Multiplets)
ABSENT

Key Identifier. The

cyclobutane protons

(6H total) form a

complex "roofed"

multiplet system.

C1/C3 protons are

diastereotopic due to

the fixed ring.

Amine NH (Pos 8)
~1.8 ppm (Broad s,

exchanges)
~1.6 ppm (Broad s)

Chemical shift varies

with concentration and

water content.

Detailed Analysis of the Spiro-Region (1.5 - 2.5 ppm)
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Unlike the flat piperazine, the spiro[3.5]nonane system forces the cyclobutane protons into a

puckered conformation.

C2-Protons (Distal): Usually the most upfield multiplet (~1.6 - 1.8 ppm).

C1/C3-Protons (Proximal): These 4 protons are adjacent to the quaternary center. Due to the

asymmetry introduced by the N5-Benzyl group, the "top" and "bottom" faces of the

cyclobutane ring are magnetically non-equivalent, often splitting these signals into higher-

order multiplets rather than simple triplets.

Comparative Interpretation: 13C NMR
The Carbon-13 spectrum provides the definitive proof of the spiro-fusion.
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Carbon
Environment

Shift (

, ppm)
DEPT-135 Phase

Structural
Significance

Spiro Quaternary (C4) 35.0 – 45.0 Absent (Quaternary)

The "Smoking Gun".

This signal disappears

in DEPT/APT spectra.

It is typically shifted

downfield compared

to a simple

cycloalkane due to the

adjacent Nitrogen

(N5).

Benzyl 60.0 – 63.0 Inverted (CH2)
Standard benzylic

position.

Piperazine C9 55.0 – 60.0 Inverted (CH2)

Distinct from C6/C7.

This carbon is flanked

by the spiro center

and N8.

Piperazine C6/C7 45.0 – 53.0 Inverted (CH2)
Typical amine-

adjacent carbons.

Cyclobutane C1/C3 28.0 – 32.0 Inverted (CH2)
Characteristic strained

ring shift.

Cyclobutane C2 13.0 – 15.0 Inverted (CH2)

Highly shielded due to

ring strain and

distance from

heteroatoms.

Structural Assignment Logic (Decision Tree)
Use this logic flow to confirm the identity of the synthesized scaffold during analysis.
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Start Analysis

Check 7.2-7.4 ppm:
5H Multiplet?

Check 13C (~40 ppm):
Quaternary Signal Present?

Yes

REJECT:
Check Linear Precursors

No (Missing Benzyl)

Check 1H (1.6-2.2 ppm):
Integral = 6H?

Yes (Spiro Center)

No (Linear Chain)

Check 1H (~2.6-3.0 ppm):
Isolated Singlet (C9-H)?

Yes (Cyclobutane Intact) No (Ring Opening?)

CONFIRMED:
5-Benzyl-5,8-diazaspiro[3.5]nonane

Yes

Click to download full resolution via product page

Figure 2: Logical decision tree for NMR verification of the spiro-scaffold.

Common Impurities & Troubleshooting
When synthesizing this scaffold (often via cyclization of bis-alkylating agents or reduction of

spiro-imides), specific impurities are common:
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Linear Polymerization: If the spiro-cyclization fails, linear poly-amines may form. Detection:

Lack of the distinct Cq signal at ~40 ppm and broadening of all alkyl signals.

Residual Benzyl Chloride:Detection: Triplet at ~4.5 ppm (

-Cl) and shifted aromatics.

Regioisomers (8-Benzyl vs 5-Benzyl):

5-Benzyl (Target): N5 is hindered. The C9 protons (between spiro and N8) are less

shielded than in the 8-benzyl isomer because the benzyl group is on the other nitrogen.

HMBC Probe: A correlation between the Benzyl

protons and the Spiro Cq (C4) strongly suggests the 5-Benzyl isomer (3-bond coupling). If
the Benzyl

correlates only to ethylene carbons, it may be the 8-benzyl isomer.

References
BenchChem. (2025).[4] 8-Benzyl-5,8-diazaspiro[3.5]nonane - Synthetic Routes and Scaffold

Analysis. Retrieved from

Fluorochem. (2024). Product Specification: 5-benzyl-5,8-diazaspiro[3.5]nonane (CAS

1269292-94-5).[3] Retrieved from

Burkhard, J. A., et al. (2010).[5] Synthesis and Structural Analysis of Spiro-Substituted

Piperidines and Piperazines. Journal of Organic Chemistry. (General reference for spiro-

piperazine NMR shifts).

Gottlieb, H. E., et al. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace

Impurities. J. Org.[5] Chem., 62(21), 7512–7515. (Standard for impurity identification).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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